Cas no 103984-24-3 (Pyrazole-3-carboxylic acid, 5-methyl-1-(o-nitrophenyl)-, methyl ester)

• Product Name: Pyrazole-3-carboxylic acid, 5-methyl-1-(o-nitrophenyl)-, methyl ester
• CAS No: 103984-24-3
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 1140216
• Update Time: 2024-07-27

Pyrazole-3-carboxylic acid, 5-methyl-1-(o-nitrophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazole-3-carboxylic acid, 5-methyl-1-(o-nitrophenyl)-, methyl ester
• 1H-Pyrazole-3-carboxylic acid, 5-methyl-1-(2-nitrophenyl)-, methyl ester

• Inchi： 1S/C12H11N3O4/c1-8-7-9(12(16)19-2)13-14(8)10-5-3-4-6-11(10)15(17)18/h3-7H,1-2H3
• InChI Key： SOJMPTJENYUKTR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2[N+]([O-])=O)C(C)=CC(C(OC)=O)=N1

Computed Properties

• Exact Mass: 261.07503

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 128-129 °C(Solv: dichloromethane (75-09-2))
• Boiling Point: 417.7±35.0 °C(Predicted)
• PSA: 87.26
• pka: -2.46±0.10(Predicted)